Cas no 5757-66-4 (4-Bromo-2,6-dimethylbenzonitrile)

• Product Name: 4-Bromo-2,6-dimethylbenzonitrile
• CAS No: 5757-66-4
• MF: C₉H₈BrN
• MW: 210.070521354675
• MDL: MFCD01463960
• CID: 46161
• PubChem ID: 10910795
• Update Time: 2025-10-19

4-Bromo-2,6-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-dimethylbenzonitrile
• 4-Bromo-2,6-dimethylbenzenecarbonitrile
• 2,6-Dimethyl-4-brom-benzonitril
• 4-Brom-2,6-dimethyl-benzonitril
• 4-bromo-1-cyano-2,6-dimethylbenzene
• 4-bromo-2,6-dimethyl-benzonitrile
• Benzonitrile,4-bromo-2,6-dimethyl
• bromodimethylbenzenecarbonitrile
• EN300-39928
• AKOS005073660
• J-514620
• A8208
• AB8354
• AM20040753
• 4-bromo-2,6-dimethyl-benzonitrile; Benzonitrile,4-bromo-2,6-dimethyl-
• 5757-66-4
• SS-2979
• AC-7721
• 4-bromo-2,6-dimethylben-zonitrile
• FT-0681263
• DTXSID10448070
• CS-0153748
• MB01859
• SCHEMBL145353
• BCP30823
• Z406353700
• LAYDFDMDUCVHBO-UHFFFAOYSA-N
• SY064980
• MFCD01463960
• DB-050551

• MDL： MFCD01463960
• Inchi： 1S/C9H8BrN/c1-6-3-8(10)4-7(2)9(6)5-11/h3-4H,1-2H3
• InChI Key： LAYDFDMDUCVHBO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C#N)=C(C)C=1

Computed Properties

• Exact Mass: 208.98400
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 68-70 °C
• Boiling Point: 279.8±35.0 °C at 760 mmHg
• PSA: 23.79000
• LogP: 2.93758

4-Bromo-2,6-dimethylbenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-Bromo-2,6-dimethylbenzonitrile

Comprehensive Guide to 4-Bromo-2,6-dimethylbenzonitrile (CAS No. 5757-66-4): Properties, Applications, and Industry Insights

4-Bromo-2,6-dimethylbenzonitrile (CAS No. 5757-66-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for high-purity nitrile derivatives and brominated aromatic compounds, this chemical has garnered significant attention in both academic and industrial circles. Its unique molecular structure, featuring a cyano group and bromine substitution, enables versatile reactivity in cross-coupling reactions and heterocycle formation.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing production methods for 4-Bromo-2,6-dimethylbenzonitrile. Researchers are exploring catalytic bromination techniques and solvent-free conditions to improve yield while minimizing environmental impact. The compound's role in developing OLED materials and liquid crystal displays (LCDs) has also become a hot topic, particularly with the global expansion of the electronics industry.

From a regulatory perspective, 5757-66-4 complies with major chemical inventories including TSCA and EINECS, making it accessible for international trade. Analytical methods such as HPLC purity testing and GC-MS characterization are routinely employed to verify the compound's quality, addressing the pharmaceutical industry's stringent requirements for low-impurity intermediates.

The thermal stability of 4-Bromo-2,6-dimethylbenzonitrile (decomposition point >200°C) makes it suitable for high-temperature applications. Its solubility profile—soluble in organic solvents like dichloromethane and tetrahydrofuran but insoluble in water—provides flexibility in reaction design. These properties are frequently discussed in patent literature regarding photovoltaic materials and organic semiconductors.

Supply chain data indicates growing demand from Asian markets, particularly for custom synthesis of multi-functional benzonitrile derivatives. Manufacturers are responding by developing scalable production processes and offering gram-to-kilogram quantities with customizable purity specifications (98-99.5%). Storage recommendations typically emphasize protection from light and moisture to maintain stability.

Innovative applications continue to emerge, including use as a building block for metal-organic frameworks (MOFs) and covalent organic polymers (COPs). The compound's electron-withdrawing characteristics make it valuable in designing advanced catalysts and ligands for asymmetric synthesis. These developments align with current research priorities in alternative energy and carbon capture technologies.

Safety assessments confirm that proper handling of 5757-66-4 requires standard laboratory precautions. While not classified as hazardous under GHS criteria, material safety data sheets recommend using personal protective equipment (PPE) during manipulation. This positions the compound favorably compared to more restrictive brominated alternatives in the fine chemicals sector.

Future market projections suggest sustained growth for 4-Bromo-2,6-dimethylbenzonitrile, driven by pharmaceutical R&D and specialty materials. The compound's structure-activity relationships are being actively studied for drug discovery applications, particularly in kinase inhibitor development. These factors contribute to its status as a high-value chemical building block with expanding commercial potential.